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Compound of Interest

Compound Name: Dorsomorphin dihydrochloride

Cat. No.: B560671 Get Quote

Dorsomorphin Dihydrochloride Technical
Support Center
This guide provides researchers, scientists, and drug development professionals with

comprehensive information on the solubility, handling, and use of Dorsomorphin
dihydrochloride.

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of action for Dorsomorphin dihydrochloride?

Dorsomorphin dihydrochloride is a potent, ATP-competitive, and reversible inhibitor of AMP-

activated protein kinase (AMPK) with a Ki of 109 nM.[1] It also functions as a selective inhibitor

of Bone Morphogenetic Protein (BMP) type I receptors, specifically ALK2, ALK3, and ALK6.[2]

[3] This inhibition blocks the phosphorylation of downstream mediators SMAD1, SMAD5, and

SMAD8.[4][5] Additionally, it can induce autophagy in some cancer cell lines through a

mechanism independent of AMPK inhibition.[6]

Q2: I am having trouble dissolving Dorsomorphin dihydrochloride in DMSO. What could be

the issue?

Difficulty dissolving Dorsomorphin dihydrochloride in DMSO is a common issue. Here are

several troubleshooting steps:
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Use Fresh, Anhydrous DMSO: DMSO is hygroscopic, meaning it readily absorbs moisture

from the air.[7][8] Absorbed water can significantly reduce the solubility of the compound.

Always use fresh, unopened, or properly stored anhydrous DMSO.

Gentle Warming: Warming the solution to 37°C for a few minutes can aid dissolution.[9][10]

Sonication: Using an ultrasonic bath can help break up particulates and facilitate dissolving

the compound.[8][10]

Check Compound Form: Ensure you are using Dorsomorphin dihydrochloride, which is

the water-soluble salt form, and not the free base (Dorsomorphin), which has different

solubility characteristics.

Q3: What is the recommended storage condition for Dorsomorphin dihydrochloride
solutions?

Proper storage is critical to maintain the compound's potency.

Powder: The lyophilized powder should be stored at -20°C, protected from light and

moisture.[1] In this form, it is stable for at least two years.[1]

Stock Solutions: Prepare concentrated stock solutions in an appropriate solvent (like water

or DMSO), aliquot them into single-use volumes to avoid repeated freeze-thaw cycles, and

store them at -20°C or -80°C.[1] Stored this way, solutions are typically stable for up to 3

months at -20°C.[1]

Aqueous Working Solutions: It is not recommended to store aqueous solutions, such as

those prepared in PBS, for more than one day.[11] These should be made fresh from a stock

solution before each experiment.

Solubility Data
The solubility of Dorsomorphin dihydrochloride can vary between batches and is highly

dependent on the solvent condition and preparation method. The data below is compiled from

multiple sources for comparison.
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes Source(s)

DMSO 0.5 - 9.45 mg/mL 1.06 - 20 mM

Requires fresh,

anhydrous

DMSO. Gentle

warming or

sonication may

be necessary to

achieve higher

concentrations.

[7][8][9][10]

[8][9][11][12]

Water 47 - 100 mg/mL 100 - 211 mM

High solubility.

Sonication may

be required to

expedite

dissolution.[8]

[7][8][9][12]

PBS (pH 7.2) 1 - 20 mg/mL 2.12 - 42.34 mM

Solubility is lower

and more

variable than in

pure water.

Prepare fresh

and do not store.

[11]

[7][8][11][12]

Molecular Weight of Dorsomorphin dihydrochloride: 472.41 g/mol [9]

Experimental Protocols & Workflows
Protocol 1: Preparation of a 10 mM DMSO Stock
Solution

Equilibrate the vial of Dorsomorphin dihydrochloride powder to room temperature before

opening.
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To prepare a 10 mM stock solution, add 211.7 µL of fresh, anhydrous DMSO per 1 mg of

powder.

Vortex the solution to mix.

If particulates are visible, warm the vial at 37°C for 5-10 minutes and/or sonicate in an

ultrasonic bath until the solution is clear.

Aliquot the stock solution into single-use tubes and store at -20°C for up to 3 months.

Protocol 2: Preparation of a 50 mM Water Stock Solution
Equilibrate the vial of Dorsomorphin dihydrochloride powder to room temperature.

To prepare a 50 mM stock solution, add 42.3 µL of sterile, nuclease-free water per 1 mg of

powder.

Vortex thoroughly. Use of an ultrasonic bath is recommended to ensure complete dissolution.

Once dissolved, sterilize the solution by passing it through a 0.22 µm syringe filter.

Aliquot and store at -20°C for up to 3 months.

Protocol 3: Preparation of a 1 mg/mL PBS Working
Solution

Thaw a frozen aliquot of a concentrated stock solution (e.g., 50 mM in water).

Dilute the stock solution into sterile PBS (pH 7.2) to a final concentration of 1 mg/mL.

Vortex to ensure the solution is homogeneous.

This working solution should be prepared fresh immediately before use and any unused

portion should be discarded. It is not recommended for storage.[11]
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Experimental workflow for dissolving Dorsomorphin dihydrochloride.

Signaling Pathway Inhibition
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Dorsomorphin dihydrochloride is a dual inhibitor, primarily targeting the AMPK and BMP

signaling pathways.

AMPK Pathway Inhibition
The AMP-activated protein kinase (AMPK) pathway is a central regulator of cellular energy

homeostasis. Dorsomorphin competes with ATP to inhibit the kinase activity of AMPK, thereby

preventing the phosphorylation of its downstream targets involved in processes like fatty acid

oxidation and glucose uptake.
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Dorsomorphin inhibits the AMPK signaling pathway.
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BMP Pathway Inhibition
The Bone Morphogenetic Protein (BMP) pathway is crucial for embryonic development and

tissue homeostasis. Dorsomorphin selectively inhibits the Type I BMP receptors (ALK2, ALK3,

ALK6), preventing the phosphorylation and activation of the SMAD1/5/8 transcription factors.

This blockage halts the transcription of BMP target genes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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